Cas no 2130-76-9 (H-Lys(Tos)-Oh)

• Product Name: H-Lys(Tos)-Oh
• CAS No: 2130-76-9
• MF: C₁₃H₂₀N₂O₄S
• MW: 300.373902320862
• CID: 277691
• PubChem ID: 2733642
• Update Time: 2025-04-19

H-Lys(Tos)-Oh Chemical and Physical Properties

Names and Identifiers

• L-Lysine,N6-[(4-methylphenyl)sulfonyl]-
• H-LYS(TOS)-OH
• N~6~-[(4-methylphenyl)sulfonyl]lysine
• N6-Tosyl-L-lysine
• Nepsilon-Tosyl-L-lysine
• NE-P-TOSYL-L-LYSINE
• N-E-TOSYL-L-LYSINE
• Nε-p-Tosyl-L-lysine
• Nepsilon-p-Tosyl-L-lysine
• (S)-2-Amino-6-(4-methylphenylsulfonamido)hexanoic acid
• (2S)-2-AMINO-6-(4-METHYLBENZENESULFONAMIDO)HEXANOIC ACID
• SCHEMBL3449699
• N-epsilon-Tosyl-L-lysine
• N6-(P-TOSYL)-L-LYSINE
• N'-tosyl-l-lysine
• 4-Toluenesulfonyl-L-lysine
• 2130-76-9
• N-epsilon-p-Tosyl-L-lysine
• (2S)-2-amino-6-[(4-methylphenyl)sulfonylamino]hexanoic acid
• F10760
• MFCD00020392
• H-Lys(Tos)-Oh

• MDL： MFCD00020392
• Inchi： 1S/C13H20N2O4S/c1-10-5-7-11(8-6-10)20(18,19)15-9-3-2-4-12(14)13(16)17/h5-8,12,15H,2-4,9,14H2,1H3,(H,16,17)/t12-/m0/s1
• InChI Key： FRJAAXSHLGSWAP-LBPRGKRZSA-N
• SMILES： S(C1C=CC(C)=CC=1)(NCCCC[C@@H](C(=O)O)N)(=O)=O

Computed Properties

• Exact Mass: 300.11400
• Monoisotopic Mass: 300.114
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 8
• Complexity: 397
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 110

Experimental Properties

• Color/Form: Gray white crystalline powder
• Density: 1.2601 (rough estimate)
• Melting Point: 231-234 °C
• Boiling Point: 505.9°Cat760mmHg
• Flash Point: 259.8°C
• Refractive Index: 1.6930 (estimate)
• PSA: 117.87000
• LogP: 3.02750
• Solubility: Insoluble in water

H-Lys(Tos)-Oh Security Information

• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S24/25; S37/39; S26
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Tosyl compounds